N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide

• IUPAC Name: N-(4-hydroxyphenyl)-N-methylsulfonylmethanesulfonamide
• InChI: InChI=1S/C8H11NO5S2/c1-15(11,12)9(16(2,13)14)7-3-5-8(10)6-4-7/h3-6,10H,1-2H3
• InChI Key: SIUZLSPYLWSIST-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(C1=CC=C(C=C1)O)S(=O)(=O)C
• Molecular Formula: C8H11NO5S2
• Molecular Weight: 265.3 g/mol

Description

N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide is a chemical compound that has garnered interest due to its unique structural properties and potential applications in various fields. This compound features a phenyl ring substituted with a hydroxy group and two methanesulfonyl groups attached to the nitrogen atom. Its structure suggests potential reactivity and utility in synthetic chemistry, pharmaceuticals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide typically involves the reaction of 4-hydroxyaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution, where the amine group of 4-hydroxyaniline attacks the sulfonyl chloride, resulting in the formation of the sulfonamide bond.

Reaction Conditions:

Reactants: 4-hydroxyaniline, methanesulfonyl chloride

Solvent: Dichloromethane or another suitable organic solvent

Base: Triethylamine

Temperature: Room temperature to slightly elevated temperatures (25-40°C)

Time: Several hours to complete the reaction

Industrial Production Methods

Industrial production of N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, potentially involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group under strong oxidizing conditions.

Reduction: The sulfonamide groups can be reduced to amines using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Nitration with a mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).

Major Products

Oxidation: Formation of N-(4-quinonyl)-N-methanesulfonylmethanesulfonamide.

Reduction: Formation of N-(4-hydroxyphenyl)-N-methanesulfonylamine.

Substitution: Formation of nitro or halogenated derivatives of the original compound.

Scientific Research Applications

N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism by which N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide exerts its effects involves its interaction with specific molecular targets. The hydroxy group can form hydrogen bonds with biological molecules, while the sulfonamide groups can interact with enzymes and receptors. These interactions can modulate the activity of these targets, leading to various biological effects such as inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(4-Hydroxyphenyl)acetamide:

N-(4-Hydroxyphenyl)retinamide:

3-((4-Hydroxyphenyl)amino)propanoic acid: Evaluated for its anticancer and antioxidant activities.

Uniqueness

N-(4-Hydroxyphenyl)-N-methanesulfonylmethanesulfonamide is unique due to the presence of two methanesulfonyl groups, which impart distinct chemical reactivity and potential biological activity. This structural feature differentiates it from other similar compounds and may contribute to its specific applications in various fields.